Cas no 88011-96-5 (Furo[3,2-b]pyridin-2(3H)-one)

• Product Name: Furo[3,2-b]pyridin-2(3H)-one
• CAS No: 88011-96-5
• MF: C₇H₅NO₂
• MW: 135.120101690292
• MDL: MFCD13176040
• CID: 648662
• PubChem ID: 13384344
• Update Time: 2025-10-29

Furo[3,2-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridin-2(3H)-one
• 3H-furo[3,2-b]pyridin-2-one
• 88011-96-5
• AMY18960
• furopyridone
• DTXSID80538992
• SCHEMBL384843
• FNPYPLBPZILBRT-UHFFFAOYSA-N

• MDL： MFCD13176040
• Inchi： 1S/C7H5NO2/c9-7-4-5-6(10-7)2-1-3-8-5/h1-3H,4H2
• InChI Key： FNPYPLBPZILBRT-UHFFFAOYSA-N
• SMILES： O1C(CC2=C1C=CC=N2)=O

Computed Properties

• Exact Mass: 135.032028402g/mol
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.360
• Boiling Point: 269 ºC
• Flash Point: 116 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Furo[3,2-b]pyridin-2(3H)-one

Chemical Profile of Furo[3,2-b]pyridin-2(3H)-one (CAS No. 88011-96-5)

Furo[3,2-b]pyridin-2(3H)-one, identified by its Chemical Abstracts Service number CAS No. 88011-96-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused heterocycles, combining a furyl ring with a pyridine core, and features a lactam functionality at the 2-position, which contributes to its unique chemical and biological properties.

The structural framework of Furo[3,2-b]pyridin-2(3H)-one imparts distinct reactivity and potential applications in synthetic chemistry. The presence of both oxygen and nitrogen atoms in its structure allows for diverse interactions with biological targets, making it a valuable scaffold for drug discovery. Recent studies have highlighted its utility as a building block in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.

In the realm of medicinal chemistry, Furo[3,2-b]pyridin-2(3H)-one has been explored for its potential pharmacological effects. Research indicates that derivatives of this compound exhibit promising activities against a range of diseases, including inflammatory disorders and neurodegenerative conditions. The lactam moiety in its structure is particularly noteworthy, as it can serve as a pharmacophore for modulating enzyme activity and receptor binding. For instance, studies have demonstrated that certain analogs of Furo[3,2-b]pyridin-2(3H)-one can inhibit inflammatory cytokine production by interacting with specific signaling pathways.

One of the most compelling aspects of Furo[3,2-b]pyridin-2(3H)-one is its versatility in chemical modification. The compound’s reactive sites allow for the introduction of various functional groups, enabling the synthesis of a diverse library of derivatives. This flexibility has been exploited in high-throughput screening campaigns to identify lead compounds with enhanced pharmacological profiles. Researchers have utilized computational methods to predict the binding affinity of Furo[3,2-b]pyridin-2(3H)-one derivatives to target proteins, facilitating the design of more effective therapeutic agents.

The synthesis of Furo[3,2-b]pyridin-2(3H)-one itself presents an interesting challenge due to its fused heterocyclic structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. Advances in catalytic methods have recently provided more efficient pathways for constructing this scaffold, reducing the environmental impact and improving scalability. For example, transition-metal-catalyzed cyclization reactions have been employed to streamline the formation of the furyl-pyridine core.

From a computational chemistry perspective, Furo[3,2-b]pyridin-2(3H)-one has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have revealed insights into how structural modifications can influence binding affinity and selectivity. For instance, computational analysis has shown that introducing hydrophobic substituents at specific positions on the Furo[3,2-b]pyridin-2(3H)-one scaffold can enhance its interaction with certain protein receptors. This knowledge has guided experimental efforts to develop more potent and selective drug candidates.

The pharmacokinetic properties of Furo[3,2-b]pyridin-2(3H)-one and its derivatives are also areas of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic efficacy and safety profiles. Preclinical studies have begun to explore the pharmacokinetic behavior of selected derivatives in animal models, providing valuable data for further development.

Future directions in the research of Furo[3,2-b]pyridin-2(3H)-one may include exploring its potential in combination therapies. The compound’s ability to modulate multiple biological pathways suggests that it could be used in conjunction with other drugs to achieve synergistic effects. Additionally, green chemistry approaches are being pursued to develop more sustainable synthetic methodologies for Furo[3,2-b]pyridin-2(3H)-one, aligning with global efforts to minimize environmental impact.

In summary,Furo[3,2-b]pyridin-2(3H)-one (CAS No. 88011-96-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this molecule, Furo[3,b]-b pyridin -23 H - one will undoubtedly remain at forefrontof medicinal chemistry innovation.